Cas no 157729-04-9 (5-bromo-2-[(E)-phenyliminomethyl]phenol)

• Product Name: 5-bromo-2-[(E)-phenyliminomethyl]phenol
• CAS No: 157729-04-9
• MF: C₁₃H₁₀BrNO
• MW: 276.12860250473
• CID: 1335073
• PubChem ID: 135867791
• Update Time: 2025-04-20

5-bromo-2-[(E)-phenyliminomethyl]phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(E)-phenyliminomethyl]phenol
• 5-Bromo-2-[(E)-(phenylimino)methyl]phenol
• phenol, 5-bromo-2-[(E)-(phenylimino)methyl]-
• LogP
• SCHEMBL3825042
• DTXSID501271512
• 15988-06-4
• RNZGRTNIZPFNLI-OQLLNIDSSA-N
• (E)-5-Bromo-2-((phenylimino)methyl)phenol
• 5-Bromo-2-[(phenylimino)methyl]phenol
• 157729-04-9

• Inchi： 1S/C13H10BrNO/c14-11-7-6-10(13(16)8-11)9-15-12-4-2-1-3-5-12/h1-9,16H/b15-9+
• InChI Key： RNZGRTNIZPFNLI-OQLLNIDSSA-N
• SMILES： BrC1C=CC(/C=N/C2C=CC=CC=2)=C(C=1)O

Computed Properties

• Exact Mass: 274.9946
• Monoisotopic Mass: 274.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59